Cas no 7440-05-3 (Palladium)

• Product name: Palladium
• CAS No: 7440-05-3
• MF: Pd
• MW: 106.4200
• MDL: MFCD00011167
• CID: 47441
• PubChem ID: 24874171

Palladium Chemical and Physical Properties

Names and Identifiers

• Palladium
• PALLADIUM ON CALCIUM CARBONATE
• PALLADIUM, ON CALCIUM CARBONATE, LEAD POISONED, REDUCED
• PALLADIUM, ON CALCIUM CARBONATE, UNREDUCED
• PALLADIUM, ON SILICA POWDER, REDUCED
• PALLADIUM ON SILICA, REDUCED
• PALLADIUM CACO3 CATALYST
• Palladium foil
• Palladium wire
• Palladium sponge
• Palladium powder
• Palladium black
• Palladium granules
• Palladium on carbon hydrogenation
• Palladium slug
• Palladium on barium sulfate
• Palladium rod
• Palladium ICP Standard
• Palladium on Carbon
• ESCAT 1351
• ESCAT 1371
• ESCAT 1391
• Paladium
• Palladium2
• PALLIDIUM
• PD000270
• PD000300
• PD005155
• PD005146
• PD005150
• PD005113
• PD005120
• PD005130
• PD005110
• PD005116
• PD000261
• PD000255
• PD004500
• PD004300
• PD004600
• PD004700
• PD007920
• PD007940
• PD007950
• PD007150
• PD007260
• PD005140
• PD007100
• PD000272
• PD000262
• PD000290
• PD000310
• PD000350
• PD000260
• PD000204
• PD000200
• PD000205
• PD000240
• PD000250
• PD000251
• PD000256
• PD000263
• PD000241
• PD000264
• PD000180
• PD000170
• PD000201
• PD000206
• PD000203
• PD000190
• PD000202
• PD000351
• PD000276
• PD000275
• PD000278
• PD007265
• PD006012
• PD006015
• PD000360
• PD006016
• PD005114
• IG 0218A
• MPP 030
• MPP 050
• MPP 080
• P 50
• P 50 (metal)
• Palladex 600
• Palladium element
• SFP 1001P
• Palladium on activated carbon
• E 101O
• Lindlar Catalyst 5% on Calcium Carbonate (poisoned with Lead)
• E 101O/W
• Palladium on alumina catalyst
• paladio
• Pd
• palladium/carbon
• palladium charcoal
• Palladium, element
• palladium on charcoal
• palladium-activated carbon
• palladium on charcoal paste
• 46Pd
• palladium/charcoal activated
• Palladium on activated charcoal
• 5TWQ1V240M
• palladium, other
• Palladium 10% on Carbon (wett
• Pd/carbon catalyst
• HEAVYDISTILLATE
• Pd/C

• MDL： MFCD00011167
• Inchi： 1S/Pd
• InChI Key： KDLHZDBZIXYQEI-UHFFFAOYSA-N
• SMILES： [Pd]
• BRN： 4937491

Computed Properties

• Exact Mass: 105.90300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0

Experimental Properties

• Color/Form: Silver white metal. (face centered cubic crystallization). Strong ductility.
• Density: 12.02 g/cm3(lit.)
• Melting Point: 1554 °C (lit.)
• Boiling Point: 2970 °C(lit.)
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Flammable - fine powder may cause fire or explosion in air. Incompatible with ozone, sodium tetrahydroborate, sulphur, arsenic.
• PSA: 0.00000
• LogP: 0.00000
• Solubility: Soluble in aqua regia, hot nitric acid, sulfuric acid, slightly soluble in hydrochloric acid, insoluble in cold and hot water.
• Sensitiveness: Sensitive to air
• Merck: 6989

Palladium Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H361,H370
• Warning Statement： P201,P202,P260,P264,P270,P281,P301+P310+P330,P308+P313,P405,P501
• Hazardous Material transportation number：UN 3089 4.1/PG 2
• WGK Germany：nwg
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S53-S26-S36/37/39-S24/25-S36-S22
• RTECS：RT3480500
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Packing Group：III
• Storage Condition：Store at room temperature
• Risk Phrases：R61
• Safety Term：4.1
• Hazard Level：4.1

Palladium Customs Data

• HS CODE：7110210000
• Customs Data：

  China Customs Code:

  7110210000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous metal compounds Homogeneous transition metal compounds
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Palladium

Introduction to Palladium (CAS No. 7440-05-3) in Modern Chemical and Pharmaceutical Applications

Palladium, a precious metal with the chemical symbol Pd, is widely recognized for its exceptional catalytic properties and is extensively utilized in various industrial and pharmaceutical applications. The compound with the CAS number 7440-05-3 refers specifically to palladium in its elemental form, which serves as a critical component in numerous advanced chemical processes. This element, known for its lustrous appearance and high resistance to corrosion, has become indispensable in the field of organometallic chemistry, particularly in the synthesis of complex molecules.

The versatility of palladium stems from its ability to facilitate a wide range of chemical reactions, including hydrogenation, coupling reactions, and oxidation processes. These reactions are fundamental in the production of fine chemicals, pharmaceuticals, and materials science. Recent advancements in the use of palladium catalysts have led to more efficient and environmentally friendly synthetic routes, aligning with global efforts to reduce chemical waste and energy consumption.

In the pharmaceutical industry, palladium compounds are employed in the development of life-saving drugs. For instance, Palladium catalysts have been instrumental in the synthesis of anti-cancer agents and anti-inflammatory medications. The ability of palladium to form stable complexes with organic molecules allows for precise molecular modifications, which is crucial for drug design. A notable example is the use of palladium-based catalysts in the production of protease inhibitors, which are key components in treatments for HIV/AIDS.

One of the most significant recent developments in palladium chemistry is its application in cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions. These reactions have revolutionized the way complex organic molecules are constructed and have found applications in both academic research and industrial-scale manufacturing. The precision offered by palladium catalysts enables chemists to create intricate molecular architectures with high selectivity and yield, making it an invaluable tool in synthetic organic chemistry.

The use of palladium in catalysis has also extended into renewable energy technologies. Palladium nanoparticles are being explored as catalysts in fuel cells, where they facilitate the efficient conversion of hydrogen into electricity. This application is particularly promising for reducing reliance on fossil fuels and mitigating climate change. Additionally, palladium-based catalysts are being investigated for their potential use in carbon capture technologies, which aim to remove carbon dioxide from industrial emissions.

From a safety perspective, elemental Palladium (CAS No. 7440-05-3) is not classified as a hazardous material under standard regulatory frameworks. However, its handling requires adherence to good laboratory practices to prevent exposure to dust or fumes. The compound's stability under normal conditions makes it a preferred choice for laboratory experiments and industrial processes where reliability and consistency are paramount.

The future prospects for palladium are bright, with ongoing research focusing on developing more sustainable and cost-effective methods for its extraction and utilization. Innovations such as biocatalysis and green chemistry principles are being integrated into palladium-based processes to minimize environmental impact while maintaining high performance standards. As the demand for sophisticated chemical products continues to grow, palladium will remain a cornerstone of modern chemical innovation.